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Compound of Interest

Compound Name: Fullerene-C84

Cat. No.: B1180186

For Researchers and Scientists in Organic Electronics

These application notes provide a detailed overview of the properties and applications of
Fullerene-C84 and its derivatives, particularly-phenyl-C84-butyric acid methyl ester (PC84BM),
in the context of organic solar cells (OSCs). While not typically employed as a primary electron
acceptor for high-efficiency devices, Fullerene-C84 serves as an invaluable tool for
investigating fundamental device physics, specifically charge carrier trapping and
recombination mechanisms.

Introduction to Fullerene-C84 in Organic
Photovoltaics

Fullerene-C84 is a higher-order fullerene that, like its more common counterparts C60 and
C70, can function as an electron acceptor in organic solar cells. Its soluble derivative,
PC84BM, was briefly explored as a potential acceptor material due to its strong and broad
optical absorption and relatively high electron mobility. However, its application as a primary
acceptor has been largely abandoned due to observations of significant photocurrent loss and
increased charge recombination in devices.

The key characteristic that dictates its primary application in research is the energy level of its
Lowest Unoccupied Molecular Orbital (LUMO). The LUMO level of PC84BM is approximately
0.35 eV lower than that of the commonly used PC60BM. This energy offset means that when
incorporated into a standard polymer:PC60BM bulk heterojunction (BHJ) blend, PC84BM
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molecules act as localized electron traps. Electrons that would normally be transported through
the PC60BM phase can become trapped on the PC84BM sites, leading to a dramatic increase
in trap-assisted recombination, a major loss mechanism in organic solar cells. This property
makes PC84BM an excellent model compound for systematically studying the impact of well-
defined energy traps on device performance.

Electronic and Physical Properties

A summary of the key electronic properties of Fullerene-C84 and its derivative PC84BM is
presented below. These properties are crucial for understanding their function within an organic

solar cell.

Fullerene C84 PC60BM (for
Property PC84BM

(Isomer D2d) reference)
HOMO ~-6.1eV Not widely reported ~-6.1eV
LUMO ~-4.0eV ~-3.95eV ~-3.6 eV
HOMO-LUMO Gap

~21leV ~2.05eV ~25eV
(eV)
Electron Mobility o Relatively high but

High (intrinsic) ] 2x1073 - 1x1072
(cm2/Vs) variable

Note: HOMO/LUMO levels can vary depending on the measurement technique and theoretical

calculation method.

Application: Probing Trap-Assisted Recombination

The primary research application of PC84BM is to serve as a controlled "impurity” to study the
mechanisms of trap-assisted recombination. By intentionally introducing small, known
quantities of PC84BM into a high-performing organic solar cell blend, researchers can quantify
the impact of deep trap states on device parameters.

Quantitative Data Presentation
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The following table summarizes the performance of organic solar cells based on the donor
polymer PCDTBT and the acceptor PC60BM, with varying amounts of PC84BM introduced as
an electron trap. The data clearly demonstrates that as the concentration of the PC84BM trap
sites increases, all key photovoltaic performance metrics are negatively affected.[1]

Power
PC84BM:PC60 . Conversion
. Voc (V) Jsc (mA/cm?) Fill Factor (%) .
BM Mass Ratio Efficiency
(PCE) (%)
0:1 (Pristine) 0.89 10.5 65 6.1
1:10,000 0.89 10.5 65 6.1
1:1,000 0.88 10.2 63 5.7
1:100 0.84 8.5 55 3.9
1:10 0.75 4.5 40 1.3

Data extracted from "ldentifying a Threshold Impurity Level for Organic Solar Cells: Enhanced
First-Order Recombination Via Well-Defined PC84BM Traps in Organic Bulk Heterojunction
Solar Cells".[1]

Experimental Protocols

This section provides a detailed methodology for fabricating a reference PCDTBT:PC60BM
organic solar cell and then details the protocol for introducing PC84BM to study trap-assisted
recombination.

Protocol 1: Fabrication of a Reference PCDTBT:PC60BM
Solar Cell

1. Substrate Preparation:

e Begin with pre-patterned Indium Tin Oxide (ITO) coated glass substrates.

« Clean the substrates by sequential ultrasonication in a series of solvents: detergent solution,
deionized water, acetone, and finally isopropanol (15 minutes each).

¢ Dry the substrates using a stream of dry nitrogen gas.
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Immediately transfer the cleaned substrates into a nitrogen-filled glovebox.
Treat the ITO surface with UV-Ozone for 10 minutes to improve its work function and
wettability.

. Hole Transport Layer (HTL) Deposition:

Deposit a thin layer of poly(3,4-ethylenedioxythiophene) polystyrene sulfonate (PEDOT:PSS)
onto the ITO surface via spin-coating (e.g., 4000 rpm for 60 seconds).

Anneal the substrates on a hotplate at 140°C for 10 minutes inside the glovebox to remove
residual water.

. Active Layer Preparation and Deposition:

Prepare a blend solution of PCDTBT and PC60BM. A common ratio is 1:4 by weight.
Dissolve the materials in a suitable solvent, such as chlorobenzene or o-dichlorobenzene, to
a total concentration of ~20-25 mg/mL.

Stir the solution overnight on a hotplate at a moderate temperature (e.g., 60°C) to ensure
complete dissolution.

Before use, filter the solution through a 0.45 um PTFE syringe filter.

Spin-coat the active layer solution onto the PEDOT:PSS layer. The spin speed will determine
the film thickness (typically 80-100 nm). A common spin-coating recipe is 800 rpm for 60
seconds.

. Cathode Deposition:

Transfer the substrates into a thermal evaporator chamber with a base pressure below
1x10~° Torr.

Deposit a bilayer cathode. First, deposit a thin layer of a low work function metal like Calcium
(Ca, ~20 nm) or Barium (Ba, ~5 nm).

Follow this with a thicker, more stable metal layer like Aluminum (Al, ~100 nm) to protect the
reactive underlying layer and provide good conductivity.

. Device Encapsulation and Characterization:

Encapsulate the devices using a UV-curable epoxy and a glass coverslip to prevent
degradation from air and moisture.

Measure the current density-voltage (J-V) characteristics using a solar simulator (e.g.,
AM1.5G, 100 mW/cm?) and a source measure unit.

From the J-V curve, extract the key performance parameters: Voc, Jsc, FF, and PCE.
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Protocol 2: Controlled Introduction of PC84BM as a Trap
State

This protocol modifies Step 3 of the reference fabrication process.
3. Active Layer Preparation with PC84BM:

e Prepare a stock solution of the pristine PCDTBT:PC60BM (1:4 ratio) blend as described in
Protocol 1.

o Prepare a separate stock solution of PC84BM in the same solvent.

o Create a series of active layer solutions by adding precise volumes of the PC84BM stock
solution to aliquots of the PCDTBT:PC60BM stock solution to achieve the desired mass
ratios (e.g., 1:10,000, 1:1,000, 1:100, and 1:10 of PC84BM:PC60BM).

o Ensure the solutions are thoroughly mixed before filtering and spin-coating.

o Proceed with steps 4 and 5 as described in Protocol 1 for each of the different blend
compositions.

Visualizations
Experimental Workflow

The following diagram illustrates the step-by-step fabrication process for organic solar cells
used in these studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1180186#fullerene-c84-applications-in-organic-solar-
cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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